Potassium tetrabromoaurate

Specification

• CAS No.: 14323-32-1
• Molecular Formula: AuBr4K
• Molecular Weight: 555.68 g/mol
• IUPAC Name: potassium;tetrabromogold(1-)
• Standard InChI: InChI=1S/Au.4BrH.K/h;4*1H;/q+3;;;;;+1/p-4
• Standard InChI Key: GVZKACIZKAONNB-UHFFFAOYSA-J
• SMILES: [K+].[Br-].[Br-].[Br-].[Br-].[Au+3]
• Canonical SMILES: [K+].Br[Au-](Br)(Br)Br

Introduction

Chemical Identity and Basic Properties

Potassium tetrabromoaurate(III), also known as potassium auribromate or gold potassium bromide, is an inorganic compound with the molecular formula AuBr₄K. This compound belongs to the broader family of gold(III) halide complexes, where the gold atom exists in the +3 oxidation state. The compound has a molecular weight of 555.68 g/mol in its anhydrous form, though it is frequently encountered in hydrated forms, particularly as the dihydrate (KAuBr₄·2H₂O) with a molecular weight of 591.72 g/mol. Potassium tetrabromoaurate presents as a red-brown crystalline solid with weak odor characteristics.

Physical and Chemical Characteristics

The physical and chemical properties of potassium tetrabromoaurate(III) are summarized in the following table:

Property	Value/Description
Molecular Formula	AuBr₄K (anhydrous), KAuBr₄·2H₂O (dihydrate)
Molecular Weight	555.68 g/mol (anhydrous), 591.72 g/mol (dihydrate)
Physical Form	Crystalline solid
Color	Red-brown
Odor	Weak
Thermal Stability	Decomposes at 120°C
Solubility	Soluble in water and alcohol
Gold Content	≥33% (in high purity samples)
The compound demonstrates good solubility in both water and alcohols, making it versatile for various solution-based applications. Unlike many other metal complexes, potassium tetrabromoaurate(III) does not exhibit a traditional melting point, but rather undergoes decomposition at approximately 120°C as reported in chemical reference literature.

Structural Characteristics

Crystal Structure

The crystal structure of potassium tetrabromoaurate(III) dihydrate has been thoroughly investigated through X-ray crystallography. The compound crystallizes in a monoclinic system with space group P2₁/n. The unit cell parameters have been determined as a=9.579(1) Å, b=12.006(1) Å, c=8.480(1) Å, with β=94.31(5)°, resulting in a cell volume of V=972.5 ų.
The structure contains four formula units per unit cell (Z=4) with a calculated density of 4042 kg/m³. The crystal structure determination was conducted at 291 K and achieved a reliability factor of R=0.0406 for 1755 unique reflections.

Chemical Reactivity and Stability

Potassium tetrabromoaurate(III) exhibits chemical behavior typical of gold(III) complexes, characterized by its potential as an oxidizing agent and its reducibility to lower oxidation states of gold. The compound is relatively stable under standard laboratory conditions when stored properly, though it should be protected from light and moisture to prevent degradation over extended periods.
The reactivity of potassium tetrabromoaurate(III) is largely dominated by the lability of the Au-Br bonds, which can undergo ligand exchange reactions with various nucleophiles. Additionally, the gold(III) center is susceptible to reduction, particularly in the presence of reducing agents, leading to the formation of gold(I) species or even metallic gold under appropriate conditions.

Applications in Research and Industry

Nanoparticle Synthesis

One of the most significant applications of potassium tetrabromoaurate(III) is in the synthesis of gold nanoparticles (Au NPs). The compound serves as an effective gold precursor in various synthetic routes, particularly those involving bioligands. Research has demonstrated successful fabrication of gold nanoparticles through the spontaneous interaction of potassium tetrabromoaurate(III) with amino acids such as L-tyrosine and L-arginine at room temperature under alkaline conditions.
The reaction typically employs a metal ion to amino acid molar ratio of approximately 1:4, resulting in stable gold nanoparticle formations. This approach represents an environmentally friendly and cost-effective method for gold nanoparticle synthesis, avoiding the use of harsh reducing agents like sodium borohydride (NaBH₄).

Analytical Chemistry Applications

Potassium tetrabromoaurate(III) has found utility in analytical chemistry, particularly in chemiluminescence systems. Recent research has explored the use of potassium tetrabromoaurate(III)-luminol systems for analytical determinations, such as the quantification of folic acid. The incorporation of this gold complex enhances chemiluminescence intensities, improving the sensitivity of analytical techniques.
The compound's unique redox properties make it valuable in various detection systems, where the gold(III) center can participate in electron transfer processes that generate measurable signals.

Recent Research Findings

Recent studies have expanded the applications of potassium tetrabromoaurate(III) in several directions:

Bioligand Interactions

Investigations into the reduction of gold(III) complexes, including potassium tetrabromoaurate(III), with bioligands have provided insights into the mechanisms of gold nanoparticle formation. Studies with amino acids such as L-tryptophan have demonstrated the formation of stabilized gold colloids at moderate temperatures (approximately 50°C) using a AuBr₄⁻:amino acid molar ratio of around 1:100.
Nuclear magnetic resonance (¹H NMR) analyses have revealed indole-based polymerization processes during the interaction of tryptophan with gold(III) species, contributing to the understanding of reduction processes under mild conditions.

Therapeutic Applications

While potassium tetrabromoaurate(III) itself has limited direct therapeutic applications, gold nanoparticles derived from this precursor show potential in various biomedical fields. Research has investigated gold nanoparticles as possible therapeutic agents, including potential applications in addressing nephrotoxicity induced by compounds such as potassium bromate.
The study of gold nanoparticles (designated as AuNPs in research) has shown promising results in mitigating renal damage, suggesting potential therapeutic applications for gold-based nanomaterials in nephroprotection. These nanoparticles have demonstrated ability to reduce markers of oxidative stress, inflammation, and apoptosis in experimental models.